Cas no 732302-99-7 (Givinostat hydrochloride monohydrate)

Givinostat hydrochloride monohydrate is a selective histone deacetylase (HDAC) inhibitor with potential therapeutic applications in oncology and inflammatory diseases. Its hydrochloride monohydrate form ensures enhanced solubility and stability, facilitating precise dosing in preclinical and clinical research. The compound exhibits high specificity for Class I and II HDACs, modulating gene expression and protein function, which may contribute to its efficacy in targeting aberrant cellular processes. Its well-characterized pharmacokinetic profile and reproducible synthesis make it a reliable tool for investigating HDAC-related pathways. Suitable for in vitro and in vivo studies, it is provided with documented purity and batch consistency to support rigorous scientific evaluation.
Givinostat hydrochloride monohydrate structure
732302-99-7 structure
Product Name:Givinostat hydrochloride monohydrate
CAS No:732302-99-7
MF:C24H30ClN3O5
MW:475.9651055336
MDL:MFCD18385007
CID:1005345
PubChem ID:9804991
Update Time:2025-06-12

Givinostat hydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

    • ITF2357
    • ITF2357 (Givinostat)
    • N-[4-[(Hydroxyamino)carbonyl]phenyl]carbamic acid [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester hydrochloride hydrate
    • Givinostat (ITF2357)
    • ITF2357 (Givinostat,Gavinostat)
    • Diethyl-[6-(4-hydroxycarbamoyl-phenyl carbamoyloxymethyl)-naphthalen-2-yl methyl]-ammonium chloride
    • N-[4-[(Hydroxyamino)carbonyl]phenyl]-carbamic acid, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester hydrochloride
    • Givinostat hydrochloride monohydrate
    • BS-17407
    • [6-(diethylaminomethyl)naphthalen-2-yl]methyl N-[4-(hydroxycarbamoyl)phenyl]carbamate;hydrate;hydrochloride
    • Gavinostat hydrochloride monohydrate
    • SY344670
    • EX-A2286
    • SMR004702881
    • GIVINOSTAT HYDROCHLORIDE [USAN]
    • Carbamic acid, [4-[(hydroxyamino)carbonyl]phenyl]-, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester, monohydrochloride, monohydrate
    • NCGC00346743-01
    • Givinostat HCl hydrate
    • {6-[(diethylamino)methyl]naphthalen-2-yl}methyl N-[4-(hydroxycarbamoyl)phenyl]carbamate hydrate hydrochloride
    • AC-33032
    • EN300-23296770
    • Carbamic acid, N-[4-[(hydroxyamino)carbonyl]phenyl]-, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester, hydrochloride, hydrate (1:1:1)
    • Givinostat hydrochloride monohydrate; ITF-2357 hydrochloride monohydrate
    • ITF2357,Givinostat, Gavinostat
    • ITF2357 hydrochloride monohydrate
    • MFCD28502062
    • ITF-2357 hydrochloride monohydrate
    • UNII-6R2GQ94CB5
    • Givinostat (hydrochloride monohydrate)
    • SW219469-1
    • Givinostat Hydrochloride Hydrate
    • CS-7576
    • Carbamic acid, N-(4-((hydroxyamino)carbonyl)phenyl)-, (6-((diethylamino)methyl)-2-naphthalenyl)methyl ester, hydrochloride, hydrate (1:1:1)
    • DUVYZAT
    • AKOS027288722
    • BCP02886
    • [6-[(Diethylamino)methyl]-2-naphthyl]methyl [4-(Hydroxycarbamoyl)phenyl]carbamate Hydrochloride Hydrate
    • (6-((diethylamino)methyl)naphthalen-2-yl)methyl (4-(hydroxycarbamoyl)phenyl)carbamate hydrochloride hydrate
    • Givinostat hydrochloride hydrate, >=95% (HPLC)
    • Carbamic acid, (4-((hydroxyamino)carbonyl)phenyl)-, (6-((diethylamino)methyl)-2-naphthalenyl)methyl ester, monohydrochloride, monohydrate
    • MLS006011093
    • CCG-269504
    • S2170
    • 732302-99-7
    • 6R2GQ94CB5
    • HY-14842B
    • DB-087856
    • givinostat hydrate hydrochloride
    • D12743
    • Givinostat (ITF2357)?
    • {6-[(diethylamino)methyl]naphthalen-2-yl}methyl [4-(hydroxycarbamoyl)phenyl]carbamate--hydrogen chloride--water (1/1/1)
    • [6-(diethylaminomethyl)naphthalen-2-yl]methyl[4(hydroxycarbamoyl)phenyl]carbamate hydrochloride monohydrate
    • {6-[(diethylamino)methyl]naphthalen-2-yl}methyl [4-(hydroxycarbamoyl)phenyl]carbamate hydrochloride hydrate
    • Givinostat hydrochloride (USAN)
    • CHEBI:231335
    • Duvyzat (TN)
    • MDL: MFCD18385007
    • Inchi: 1S/C24H27N3O4.ClH.H2O/c1-3-27(4-2)15-17-5-7-21-14-18(6-8-20(21)13-17)16-31-24(29)25-22-11-9-19(10-12-22)23(28)26-30;;/h5-14,30H,3-4,15-16H2,1-2H3,(H,25,29)(H,26,28);1H;1H2
    • InChI Key: FKGKZBBDJSKCIS-UHFFFAOYSA-N
    • SMILES: Cl.O(C(NC1C=CC(C(NO)=O)=CC=1)=O)CC1C=CC2C=C(C=CC=2C=1)CN(CC)CC.O

Computed Properties

  • Exact Mass: 475.18700
  • Monoisotopic Mass: 475.1873988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 575
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 100.13000
  • LogP: 5.75090

Givinostat hydrochloride monohydrate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Givinostat hydrochloride monohydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-14842B-10mM*1mLinDMSO
Givinostat hydrochloride monohydrate
732302-99-7 ≥98.0%
10mM*1mLinDMSO
¥940 2023-07-26
MedChemExpress
HY-14842B-5mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥98.0%
5mg
¥900 2025-04-16
MedChemExpress
HY-14842B-10mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥98.0%
10mg
¥1600 2025-04-16
MedChemExpress
HY-14842B-50mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥98.0%
50mg
¥5600 2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KA309-1mg
Givinostat hydrochloride monohydrate
732302-99-7 95+%
1mg
634CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KA309-5mg
Givinostat hydrochloride monohydrate
732302-99-7 95+%
5mg
1395CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KA309-10mg
Givinostat hydrochloride monohydrate
732302-99-7 95+%
10mg
2541CNY 2021-05-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G129672-50mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥95%
50mg
¥6417.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G129672-5mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥95%
5mg
¥1053.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G129672-10mg
Givinostat hydrochloride monohydrate
732302-99-7 ≥95%
10mg
¥1819.90 2023-09-02

Additional information on Givinostat hydrochloride monohydrate

Recent Advances in Givinostat Hydrochloride Monohydrate (CAS: 732302-99-7) Research: A Comprehensive Update

Givinostat hydrochloride monohydrate (CAS: 732302-99-7), a potent histone deacetylase (HDAC) inhibitor, has garnered significant attention in recent years due to its therapeutic potential in various diseases, particularly in oncology and rare genetic disorders. This research brief aims to synthesize the latest findings on Givinostat, focusing on its mechanism of action, clinical applications, and recent advancements in formulation and delivery. The compound, developed by Italfarmaco, has shown promise in treating Duchenne muscular dystrophy (DMD), myeloproliferative neoplasms (MPNs), and other conditions characterized by aberrant HDAC activity.

Recent preclinical studies have elucidated the molecular mechanisms underlying Givinostat's efficacy. The compound selectively inhibits class I and II HDACs, leading to chromatin remodeling and modulation of gene expression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Givinostat hydrochloride monohydrate exhibits enhanced solubility and bioavailability compared to its anhydrous form, making it more suitable for oral administration. This finding is particularly relevant for chronic conditions requiring long-term treatment, such as DMD.

Clinical trials have provided compelling evidence of Givinostat's therapeutic benefits. The EPIDYS phase 3 trial (NCT02851797) evaluated Givinostat in ambulatory boys with DMD, showing significant improvements in muscle function and histology. Interim results presented at the 2023 World Muscle Society Congress revealed that patients treated with Givinostat experienced a slower decline in muscle strength compared to placebo. These findings position Givinostat as a potential disease-modifying therapy for DMD, addressing an unmet medical need in this patient population.

In the oncology space, Givinostat has demonstrated activity against myelofibrosis and polycythemia vera. A recent multicenter study published in Blood Advances (2024) reported that Givinostat, when combined with ruxolitinib, showed synergistic effects in reducing spleen volume and ameliorating constitutional symptoms in myelofibrosis patients. The study also noted a favorable safety profile, with most adverse events being grade 1 or 2. These results suggest that Givinostat hydrochloride monohydrate could play a role in combination therapies for MPNs.

Pharmacokinetic studies have further characterized Givinostat's properties. Research indicates that the monohydrate form (732302-99-7) exhibits improved stability and consistent absorption profiles across different patient populations. A 2024 publication in European Journal of Pharmaceutical Sciences compared various salt forms of Givinostat and concluded that the hydrochloride monohydrate offers optimal physicochemical properties for clinical use. This finding has important implications for formulation development and dosage optimization.

Emerging research has explored novel applications of Givinostat beyond its initial indications. Preclinical studies suggest potential benefits in neurodegenerative diseases, with a 2023 paper in Neurotherapeutics demonstrating that Givinostat reduces neuroinflammation and improves cognitive function in mouse models of Alzheimer's disease. Additionally, investigations into its immunomodulatory effects have opened new possibilities for autoimmune disease treatment. These expanding applications highlight the versatility of this HDAC inhibitor.

The manufacturing and quality control aspects of Givinostat hydrochloride monohydrate have also seen advancements. Recent analytical methods, including high-performance liquid chromatography (HPLC) with mass spectrometry detection, have been developed to ensure the purity and consistency of the active pharmaceutical ingredient. Regulatory filings indicate that the current Good Manufacturing Practice (cGMP) processes for 732302-99-7 have been optimized to meet the increasing demand for clinical and commercial supplies.

In conclusion, Givinostat hydrochloride monohydrate (732302-99-7) continues to demonstrate significant therapeutic potential across multiple disease areas. The latest research underscores its value as a targeted HDAC inhibitor with a favorable safety profile. Ongoing clinical trials and mechanistic studies are expected to further elucidate its full therapeutic potential and possibly expand its clinical applications. As development progresses, this compound may offer new treatment options for patients with limited alternatives, particularly in rare diseases and hematological malignancies.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.